Cas no 61565-03-5 (Phosphonic acid, 1,4-dioxan-2-yl-, dimethyl ester)

• Product Name: Phosphonic acid, 1,4-dioxan-2-yl-, dimethyl ester
• CAS No: 61565-03-5
• MF: C₆H₁₃O₅P
• MW: 196.138183355331
• CID: 474591
• PubChem ID: 12308571
• Update Time: 2025-04-19

Phosphonic acid, 1,4-dioxan-2-yl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 1,4-dioxan-2-yl-, dimethyl ester
• 2-dimethoxyphosphoryl-1,4-dioxane
• DTXSID00487195
• 61565-03-5

• Inchi： 1S/C6H13O5P/c1-8-12(7,9-2)6-5-10-3-4-11-6/h6H,3-5H2,1-2H3
• InChI Key： HWSKRBXAYGYPEY-UHFFFAOYSA-N
• SMILES： P(C1COCCO1)(=O)(OC)OC

Computed Properties

• Exact Mass: 196.05009
• Monoisotopic Mass: 196.05006051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99
• LogP: 0.84520